Cas no 851412-07-2 (N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide)

• Product Name: N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 851412-07-2
• MF: C₁₉H₁₈F₂N₂OS
• MW: 360.420830249786
• CID: 5981443
• PubChem ID: 3562406
• Update Time: 2025-07-20

N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide
• N-(2,4-difluorophenyl)-2-((1-propyl-1H-indol-3-yl)thio)acetamide
• Acetamide, N-(2,4-difluorophenyl)-2-[(1-propyl-1H-indol-3-yl)thio]-
• AKOS024587745
• SR-01000907326-1
• 851412-07-2
• SR-01000907326
• N-(2,4-difluorophenyl)-2-(1-propylindol-3-yl)sulfanylacetamide
• F0616-0053
• N-(2,4-difluorophenyl)-2-[(1-propyl-1H-indol-3-yl)sulfanyl]acetamide

• Inchi： 1S/C19H18F2N2OS/c1-2-9-23-11-18(14-5-3-4-6-17(14)23)25-12-19(24)22-16-8-7-13(20)10-15(16)21/h3-8,10-11H,2,9,12H2,1H3,(H,22,24)
• InChI Key： FPQXLMXYGCXHMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1C2=C(N(CCC)C=1)C=CC=C2

Computed Properties

• Exact Mass: 360.11079070g/mol
• Monoisotopic Mass: 360.11079070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Additional information on N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide

Introduction to N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 851412-07-2)

N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 851412-07-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in medicinal chemistry. The presence of both fluorine and indole moieties in its molecular framework suggests potential biological activity, making it an intriguing subject for research.

The molecular structure of N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide incorporates several key functional groups that contribute to its chemical reactivity and biological properties. The 2,4-difluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, while the 1-propyl-1H-indol-3-yl moiety is often associated with serotonin receptor modulation. These features collectively make the compound a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological effects. The indole ring, in particular, is a privileged scaffold in drug design, exhibiting activities ranging from antimicrobial to anti-inflammatory properties. The incorporation of a sulfanylacetamide group further expands the pharmacological potential of this compound by introducing additional binding sites for biological targets. This structural motif has been explored in various drug candidates, demonstrating its utility in modulating biological pathways.

The synthesis of N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in modern organic chemistry that enable the preparation of such intricate molecules.

The pharmacological evaluation of N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide has revealed promising preliminary results. In vitro studies have indicated potential activity against various biological targets, including enzymes and receptors relevant to neurological disorders. The fluorine atoms in the molecule are believed to play a crucial role in enhancing binding interactions with these targets, thereby improving therapeutic efficacy. Additionally, the propyl side chain contributes to optimal pharmacokinetic properties by influencing solubility and metabolic stability.

The compound's potential applications extend beyond traditional therapeutic areas. Research into its interaction with biological pathways has opened new avenues for exploring its role in modulating inflammation and neurodegeneration. The unique combination of structural features makes it a versatile tool for investigating disease mechanisms and developing innovative treatment strategies. Furthermore, its suitability for structural-based drug design underscores its importance as a lead compound in medicinal chemistry.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical entities like N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide. Its synthesis and characterization contribute to the growing library of compounds that researchers can utilize to discover new drugs. As computational methods and high-throughput screening technologies advance, the identification of biologically active molecules like this one becomes more efficient and targeted. This compound exemplifies how structural diversity can be leveraged to uncover new therapeutic opportunities.

In conclusion, N-(2,4-difluorophenyl)-2-(1-propyl-1H-indol-3-yl)sulfanylacetamide(CAS No. 851412-07-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics for various diseases.